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Introduction
RMC-113 is a potent small molecule inhibitor with dual selectivity for Phosphatidylinositol-5-

Phosphate 4-Kinase Type 2 Gamma (PIP4K2C) and PIKfyve lipid kinases.[1][2][3] These

kinases play crucial roles in various cellular processes, including endosomal trafficking,

autophagy, and signal transduction.[4][5][6][7][8] The inhibitory action of RMC-113 disrupts

these pathways, making it a valuable tool for studying cellular signaling and a potential

therapeutic agent. Notably, RMC-113 has demonstrated broad-spectrum antiviral activity,

particularly against RNA viruses, by reversing virus-induced impairment of autophagic flux.[2][8]

[9]

These application notes provide detailed protocols for utilizing RMC-113 in high-throughput

screening (HTS) assays to identify and characterize modulators of PIP4K2C and PIKfyve

activity, as well as to screen for novel antiviral compounds.
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RMC-113 exerts its biological effects by inhibiting the enzymatic activity of PIP4K2C and

PIKfyve. PIKfyve is a lipid kinase that phosphorylates phosphatidylinositol 3-phosphate (PI3P)

to generate phosphatidylinositol 3,5-bisphosphate (PI(3,5)P2), a key regulator of endosome

and lysosome function.[4][5][10] PIP4K2C phosphorylates phosphatidylinositol 5-phosphate

(PI5P) to produce phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2), another critical signaling

lipid.[7][11] By inhibiting these kinases, RMC-113 disrupts the delicate balance of

phosphoinositide signaling, leading to impaired endosomal trafficking and modulation of

autophagy.[4][6][8] In the context of viral infections, many viruses manipulate these pathways

for their own replication and egress. RMC-113's ability to restore normal autophagic flux, which

is often hijacked by viruses, underlies its antiviral properties.[8][9]
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Caption: Simplified signaling pathway of RMC-113 action.
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The following tables summarize the key quantitative data for RMC-113, providing a basis for

assay design and data interpretation.

Table 1: RMC-113 Inhibitory Activity

Target Kinase Parameter Value (nM) Reference

PIP4K2C Ki 46 [1][2][3]

PIKfyve Ki 370 [1][2][3]

Table 2: RMC-113 Antiviral Efficacy (EC50)

Virus Cell Line EC50 (µM) Reference

SARS-CoV-2 Calu-3 0.25 [2]

rVSV-SARS-CoV-2-S Vero 1.8 [2]

VEEV (vaccine strain) U-87 MG 1.4 [2]

DENV2 Huh7 1.4 [2]

EBOV Huh7 5.0 [2]

MARV Huh7 7.8 [2]

Table 3: RMC-113 Cytotoxicity (CC50)

Cell Line CC50 (µM)

A549-ACE2 >20

Calu-3 >20

Vero >20

Note: Specific CC50 values are often reported as greater than the highest tested concentration,

indicating low cytotoxicity at effective concentrations.
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Experimental Protocols
This section provides detailed protocols for high-throughput screening assays relevant to the

study of RMC-113 and similar molecules.

Protocol 1: In Vitro Lipid Kinase Inhibition Assay
(Biochemical HTS)
This protocol is designed to identify or characterize inhibitors of PIP4K2C or PIKfyve in a

biochemical format. A fluorescence-based assay is described here, which is a common format

for HTS.[12][13]

Objective: To measure the inhibition of PIP4K2C or PIKfyve kinase activity by test compounds.

Materials:

Recombinant human PIP4K2C or PIKfyve enzyme

Fluorescently labeled lipid substrate (e.g., NBD-PI5P for PIP4K2C, NBD-PI3P for PIKfyve)

ATP

Kinase reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-

35)

Test compounds (including RMC-113 as a positive control) dissolved in DMSO

Stop solution (e.g., EDTA in kinase buffer)

384-well, low-volume, black assay plates

Plate reader capable of measuring fluorescence.

Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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